Cas no 1443343-90-5 ((5-methylfuran-2-yl)-(3-propan-2-yloxyphenyl)methanol)

(5-Methylfuran-2-yl)-(3-propan-2-yloxyphenyl)methanol is a furan-derived aromatic alcohol with potential applications in synthetic organic chemistry and pharmaceutical intermediates. Its structure combines a 5-methylfuran moiety with a 3-isopropoxyphenyl group, offering versatility in further functionalization. The compound's key advantages include its bifunctional reactivity, enabling participation in nucleophilic additions or oxidative transformations. The isopropoxy group enhances solubility in organic solvents, facilitating purification and downstream reactions. Its furan core may contribute to bioactivity, making it a candidate for medicinal chemistry research. The product is typically characterized by NMR and HPLC for purity, ensuring reproducibility in synthetic workflows. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.

(5-methylfuran-2-yl)-(3-propan-2-yloxyphenyl)methanol structure

1443343-90-5 structure

Product Name:(5-methylfuran-2-yl)-(3-propan-2-yloxyphenyl)methanol

CAS No:1443343-90-5

MF:C₁₅H₁₈O₃

MW:246.301624774933

MDL:MFCD07775381

CID:5219085

Update Time:2026-03-06

(5-methylfuran-2-yl)-(3-propan-2-yloxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

- (5-methylfuran-2-yl)-(3-propan-2-yloxyphenyl)methanol
- 2-Furanmethanol, 5-methyl-α-[3-(1-methylethoxy)phenyl]-
- MDL： MFCD07775381
- Inchi： 1S/C15H18O3/c1-10(2)17-13-6-4-5-12(9-13)15(16)14-8-7-11(3)18-14/h4-10,15-16H,1-3H3
- InChI Key： MIMACILDGMAAJC-UHFFFAOYSA-N
- SMILES： C(C1=CC=C(C)O1)(C1=CC=CC(OC(C)C)=C1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4

(5-methylfuran-2-yl)-(3-propan-2-yloxyphenyl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM505075-1g	Furan-2-yl(3-isopropoxy-5-methylphenyl)methanol	1443343-90-5	97%	1g	$437	2023-03-10
abcr	AB428937-1 g	5-Methyl-2-furyl-(3-iso-propoxyphenyl)methanol	1443343-90-5		1 g	€594.40	2023-07-18
abcr	AB428937-5 g	5-Methyl-2-furyl-(3-iso-propoxyphenyl)methanol	1443343-90-5		5g	€1,373.40	2023-07-18
abcr	AB428937-1g	5-Methyl-2-furyl-(3-iso-propoxyphenyl)methanol; .	1443343-90-5		1g	€1555.10	2025-04-21
abcr	AB428937-5g	5-Methyl-2-furyl-(3-iso-propoxyphenyl)methanol	1443343-90-5		5g	€1373.40	2023-09-04
Ambeed	A817864-1g	Furan-2-yl(3-isopropoxy-5-methylphenyl)methanol	1443343-90-5	97%	1g	$441.0	2024-04-23

(5-methylfuran-2-yl)-(3-propan-2-yloxyphenyl)methanol Related Literature

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5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

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Additional information on (5-methylfuran-2-yl)-(3-propan-2-yloxyphenyl)methanol

Comprehensive Overview of (5-methylfuran-2-yl)-(3-propan-2-yloxyphenyl)methanol (CAS No. 1443343-90-5)

The compound (5-methylfuran-2-yl)-(3-propan-2-yloxyphenyl)methanol, identified by its CAS No. 1443343-90-5, is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This compound belongs to the class of furan derivatives, which are known for their versatility in synthetic chemistry and material science. The presence of both 5-methylfuran-2-yl and 3-propan-2-yloxyphenyl moieties in its structure makes it a valuable intermediate for the development of novel materials and bioactive molecules.

One of the key features of (5-methylfuran-2-yl)-(3-propan-2-yloxyphenyl)methanol is its potential role in the synthesis of advanced polymers and coatings. Researchers have explored its utility in creating materials with enhanced thermal stability and mechanical strength. The furan ring, in particular, is known for its ability to participate in Diels-Alder reactions, making this compound a promising candidate for click chemistry applications. Additionally, the 3-propan-2-yloxyphenyl group contributes to the compound's solubility in organic solvents, facilitating its use in various industrial processes.

In the context of current trends, sustainability and green chemistry are dominant themes in the scientific community. (5-methylfuran-2-yl)-(3-propan-2-yloxyphenyl)methanol aligns well with these priorities, as furan-based compounds are often derived from renewable resources such as biomass. This aspect has led to increased interest in the compound as a potential building block for bio-based materials. Moreover, its structural motifs are being investigated for their role in the development of biodegradable plastics, a topic that resonates with environmentally conscious consumers and researchers alike.

Another area where CAS No. 1443343-90-5 is gaining traction is in the field of pharmaceutical research. While not a drug itself, the compound's unique scaffold makes it a valuable precursor for the synthesis of pharmacologically active molecules. The 5-methylfuran-2-yl group, for instance, is a common feature in many bioactive compounds, including those with antimicrobial and anti-inflammatory properties. Researchers are also exploring its potential in drug delivery systems, leveraging its solubility and stability characteristics.

From a commercial perspective, the demand for specialized intermediates like (5-methylfuran-2-yl)-(3-propan-2-yloxyphenyl)methanol is on the rise. Companies involved in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial laboratories. Its versatility and compatibility with various reaction conditions make it a sought-after reagent for synthetic chemists. Furthermore, the compound's CAS No. 1443343-90-5 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

In conclusion, (5-methylfuran-2-yl)-(3-propan-2-yloxyphenyl)methanol (CAS No. 1443343-90-5) represents a fascinating example of how structural complexity can translate into diverse applications. Whether in materials science, green chemistry, or pharmaceutical research, this compound continues to inspire innovation. As the scientific community delves deeper into its properties, it is likely that new uses for this molecule will emerge, further solidifying its importance in modern chemistry.